molecular formula C22H22O5 B2725724 (Z)-ethyl 2-((2-(4-isopropylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate CAS No. 623117-60-2

(Z)-ethyl 2-((2-(4-isopropylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

Cat. No. B2725724
CAS RN: 623117-60-2
M. Wt: 366.413
InChI Key: UWFPSBULCMARQH-JAIQZWGSSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“(Z)-ethyl 2-((2-(4-isopropylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate” is a complex organic compound. Unfortunately, there is limited information available about this specific compound .


Chemical Reactions Analysis

The chemical reactions involving this compound are not well-documented. More research is needed to understand its reactivity and the types of reactions it can undergo .

Scientific Research Applications

Pharmacological Research

Compounds with complex structures, such as ethyl (Z)-(3-methyl-4-oxo-5-piperidino-thiazolidin-2-ylidene)acetate, have shown pharmacological potential, including diuretic and antihypertensive effects in animal models. These findings suggest a potential avenue for research into cardiovascular health (Herrmann et al., 1977).

Antimicrobial Activity

Ethyl 2-(4-methylbenzylidene)-3-oxobutanoate, a compound synthesized via Knoevenagel condensation, exhibited antimicrobial properties upon testing. This indicates the potential for research into antibacterial or antifungal applications (Kariyappa et al., 2016).

Natural Product Research

Marine fungi, such as Penicillium sp., have been a source of new and structurally unique compounds. Research into these organisms' metabolites has led to the discovery of compounds with potential applications in drug development and as chemical probes for biological research (Wu et al., 2010).

Organic Synthesis and Catalysis

Compounds with complex organic structures serve as key intermediates in synthetic chemistry, facilitating the development of new synthetic routes and catalytic processes. This includes the use of ethyl acetate derivatives in the synthesis of heterocyclic compounds, which are crucial in pharmaceutical research (Du et al., 2012).

Antioxidant Research

Derivatives of ethyl acetate from natural sources, such as red seaweed, have been studied for their antioxidant properties, suggesting a potential for use in nutraceuticals and as protective agents against oxidative stress-related diseases (Chakraborty et al., 2016).

Future Directions

The future directions for research on this compound could include studying its synthesis, determining its molecular structure, investigating its chemical reactivity, understanding its mechanism of action, and assessing its physical and chemical properties. More research is also needed to understand its safety and hazards .

properties

IUPAC Name

ethyl 2-[[(2Z)-3-oxo-2-[(4-propan-2-ylphenyl)methylidene]-1-benzofuran-6-yl]oxy]acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H22O5/c1-4-25-21(23)13-26-17-9-10-18-19(12-17)27-20(22(18)24)11-15-5-7-16(8-6-15)14(2)3/h5-12,14H,4,13H2,1-3H3/b20-11-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UWFPSBULCMARQH-JAIQZWGSSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)C(C)C)O2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)C(C)C)/O2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H22O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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